4-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one

• IUPAC Name: 4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one
• InChI: InChI=1S/C15H17N5O2S/c1-22-12-8-11(4-5-16-12)20-7-6-19(9-13(20)21)15-17-14(18-23-15)10-2-3-10/h4-5,8,10H,2-3,6-7,9H2,1H3
• InChI Key: ORZROCMWKLCHCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)C3=NC(=NS3)C4CC4
• Molecular Formula: C15H17N5O2S
• Molecular Weight: 331.4 g/mol

Description

4-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is known to possess a unique structure that makes it an interesting subject of study.

Scientific Research Applications

4-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has been studied for its potential applications in various fields such as medicinal chemistry, neuropharmacology, and oncology. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of anxiety and depression. In neuropharmacology, it has been studied for its effects on the central nervous system and its potential use in the treatment of neurological disorders. In oncology, it has been investigated for its anti-tumor properties.

Mechanism of Action

The exact mechanism of action of 4-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one is not yet fully understood. However, it is believed to act as a modulator of the GABA-A receptor, which plays a key role in the regulation of anxiety and depression. It is also thought to affect the levels of certain neurotransmitters in the brain, such as serotonin and dopamine.
Biochemical and Physiological Effects:
Studies have shown that 4-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one has a range of biochemical and physiological effects. It has been shown to reduce anxiety and depression-like behaviors in animal models. It has also been found to have anti-tumor properties and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one in lab experiments is its unique structure, which makes it an interesting subject of study. However, one limitation is that the exact mechanism of action is not yet fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 4-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one. One direction is to further investigate its potential as a drug candidate for the treatment of anxiety and depression. Another direction is to study its effects on other neurotransmitter systems in the brain. Additionally, more research is needed to fully understand its anti-tumor properties and to investigate its potential as a cancer treatment. Finally, future research could focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 4-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-1-(2-methoxypyridin-4-yl)piperazin-2-one involves the reaction of 2-methoxypyridine-4-carboxylic acid with cyclopropylamine and thionyl chloride to form the intermediate compound, 3-cyclopropyl-1,2,4-thiadiazole-5-carboxylic acid. The intermediate is then reacted with piperazine and trifluoroacetic anhydride to produce the final product.